N-{2-[(3-ethoxypropyl)amino]-1-(4-methylphenyl)-2-oxoethyl}-N-(thiophen-2-ylmethyl)-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C27H30N2O5S
• Molecular Weight: 494.6 g/mol
• IUPAC Name: N-[2-(3-ethoxypropylamino)-1-(4-methylphenyl)-2-oxoethyl]-N-(thiophen-2-ylmethyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C27H30N2O5S/c1-3-32-14-5-13-28-26(30)25(20-9-7-19(2)8-10-20)29(17-22-6-4-15-35-22)27(31)21-11-12-23-24(16-21)34-18-33-23/h4,6-12,15-16,25H,3,5,13-14,17-18H2,1-2H3,(H,28,30)
• InChI Key: FCJYXODSOSEEHN-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C(C1=CC=C(C=C1)C)N(CC2=CC=CS2)C(=O)C3=CC4=C(C=C3)OCO4

Description

N-{2-[(3-ethoxypropyl)amino]-1-(4-methylphenyl)-2-oxoethyl}-N-(thiophen-2-ylmethyl)-1,3-benzodioxole-5-carboxamide is a complex organic compound with a diverse range of potential applications in various scientific fields. This compound features a benzodioxole core, which is known for its biological activity and versatility in chemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-{2-[(3-ethoxypropyl)amino]-1-(4-methylphenyl)-2-oxoethyl}-N-(thiophen-2-ylmethyl)-1,3-benzodioxole-5-carboxamide typically involves multiple steps, including the formation of intermediate compounds through reactions such as Schiff base formation and reductive amination . These reactions often require specific conditions, such as controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods: Industrial production of this compound may involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and employing continuous flow reactors to enhance efficiency and consistency. The use of advanced purification techniques, such as chromatography, is essential to obtain the desired product with high purity.